Cas no 85750-09-0 (Tetrasodium N-(4-((4-((4-((1-amino-8-hydroxy-3,6-disulphonato-7-((4-sulphonatophenyl)azo)-2-naphthyl)azo)benzoyl)amino)phenyl)azo)-3-hydroxyphenyl)glycinate)

• Product name: Tetrasodium N-(4-((4-((4-((1-amino-8-hydroxy-3,6-disulphonato-7-((4-sulphonatophenyl)azo)-2-naphthyl)azo)benzoyl)amino)phenyl)azo)-3-hydroxyphenyl)glycinate
• CAS No: 85750-09-0
• MF: C₃₇H₂₅N₉Na₄O₁₄S₃
• MW: 1007.80038714409
• CID: 734178
• PubChem ID: 136171065

Tetrasodium N-(4-((4-((4-((1-amino-8-hydroxy-3,6-disulphonato-7-((4-sulphonatophenyl)azo)-2-naphthyl)azo)benzoyl)amino)phenyl)azo)-3-hydroxyphenyl)glycinate Chemical and Physical Properties

Names and Identifiers

• Tetrasodium N-(4-((4-((4-((1-amino-8-hydroxy-3,6-disulphonato-7-((4-sulphonatophenyl)azo)-2-naphthyl)azo)benzoyl)amino)phenyl)azo)-3-hydroxyphenyl)glycinate
• Tetrasodium N-(4-((4-((4-((1-amino-8-hydroxy-3,6-disulphonato-7-((4-sulphonatophenyl)azo)-2-naphthyl)azo)benzoyl)amino)phenyl
• tetrasodium N-[4-[[4-[[4-[[1-amino-8-hydroxy-3,6-disulphonato-7-[(4-sulphonatophenyl)azo]-2-naphthyl]azo]benzoyl]amino]phenyl]azo]-3-hydroxyphenyl]glycinate
• EINECS 288-534-2
• 85750-09-0
• W-111670
• NS00065007
• Tetrasodium N-[4-[[4-[[4-[[1-amino-8-hydroxy-3,6-disulphonato-7-[(4-sulphonatophenyl)azo]-2-naphthyl]azo]benzoyl]amino]phenyl]azo]-3 -hydroxyphenyl]glycinate

• Inchi： InChI=1S/C35H25N8O12S3.3C2H4NO2.3Na/c36-31-30-20(18-29(58(53,54)55)33(34(30)45)43-40-24-13-15-25(16-14-24)56(47,48)49)17-28(57(50,51)52)32(31)42-39-22-7-5-19(6-8-22)35(46)37-21-9-11-23(12-10-21)38-41-26-3-1-2-4-27(26)44;3*3-1-2(4)5;;;/h1,3-18,44-45H,36H2,(H,37,46)(H,47,48,49)(H,50,51,52)(H,53,54,55);3*3H,1H2,(H,4,5);;;/q;3*-1;3*+2/p-3/b41-38+,42-39+,43-40+;;;;;;
• InChI Key： GVHPSIAHFWKDDH-CUGFLNMWSA-K
• SMILES： C1=C=C[C](C(=C1)/N=N/C2=CC=C(C=C2)N=C(C3=CC=C(C=C3)/N=N/C4=C(C=C5C=C(C(=C(C5=C4N)[O-])/N=N/C6=CC=C(C=C6)S(=O)(=O)[O-])S(=O)(=O)O)S(=O)(=O)O)[O-])O.C(C(=O)O)[NH-].C(C(=O)O)[NH-].C(C(=O)O)[NH-].[Na+2].[Na+2].[Na+2]

Computed Properties

• Exact Mass: 269.999167
• Monoisotopic Mass: 269.999167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 76
• Rotatable Bond Count: 14
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.7